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BCS Classification and Supporting Data

The table below summarizes the key data that forms the basis for the BCS Class III classification of

enalapril maleate.

Classification
Parameter

Experimental Data
BCS
Classification
Conclusion

Solubility Highest dose strength (20-40 mg) dissolves in ≤250 mL
aqueous media across pH 1.2 - 6.8 [1]. Solubility increases

with pH (~25 mg/mL at pH 3.5 to ~200 mg/mL at pH 7.0) [1].

High Solubility

Permeability Absolute bioavailability of oral enalapril is ~60% [2] [3],

below the ≥85% threshold for high permeability. Only 60-
70% of an oral dose is absorbed [2].

Low Permeability

BCS Class High Solubility, Low Permeability Class III
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For researchers, the following established protocols are critical for determining the BCS class of a drug

substance like enalapril maleate.

Solubility Determination

The shake-flask method is the standard approach for determining equilibrium solubility [1]. The protocol

involves:

Preparing a saturated solution of enalapril maleate in buffers across the physiologically relevant pH
range (e.g., pH 1.2, 4.5, and 6.8).

Incubating the solutions in a water bath at a constant temperature of 37°C ± 0.5°C with continuous
agitation for a period sufficient to reach equilibrium.

Separating the undissolved drug from the solution, typically by filtration or centrifugation.
Quantifying the concentration of dissolved enalapril maleate in the supernatant using a validated

stability-indicating assay, such as High-Performance Liquid Chromatography (HPLC).
Comparing the measured solubility to the dose/solubility ratio, where a volume of ≤250 mL required

to dissolve the highest dose strength classifies the drug as "highly soluble."

Permeability Assessment

The in situ intestinal perfusion model in animals is a well-regarded method for directly assessing

permeability [1]. A typical protocol includes:

Surgically exposing a segment of the rat intestine (e.g., jejunum).
Cannulating and perfusing the segment with a solution containing a known concentration of enalapril
maleate in an isotonic buffer.
Maintaining the perfusion at a constant flow rate and temperature (37°C).

Collecting the perfusate exiting the intestinal segment at timed intervals.
Measuring the drug concentration in the inlet and outlet perfusates, often using LC-MS/MS for high

sensitivity and specificity.
Calculating the effective permeability (Peff) based on the disappearance of the drug from the gut

lumen. A low Peff, consistent with the low bioavailability, confirms low permeability.
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The BCS Class III classification supports a biowaiver for immediate-release solid oral dosage forms of

enalapril maleate, meaning in vivo bioequivalence studies can be waived under certain conditions [2] [1].

This is contingent upon:

The test product (e.g., a generic drug) exhibiting very rapid in vitro dissolution, with ≥85%
dissolution in 15 minutes in all three media (pH 1.2, 4.5, and 6.8) [2].
The test and reference products containing the identical active pharmaceutical ingredient
(enalapril maleate) [2].

It is also critically important to note that enalapril is a prodrug [3] [4]. Its active metabolite, enalaprilat, is

formed by hydrolysis via carboxylesterases, primarily in the liver [1] [4]. This characteristic, along with its

status as a substrate for transporters like OATP1B1 and renal excretion mechanisms [1] [4], are key factors in

its overall pharmacokinetic profile beyond its fundamental BCS classification.
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Decision pathway for BCS-based biowaiver eligibility
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Biowaiver Monographs for Immediate-Release Solid Oral ... [sciencedirect.com]

2. Biowaiver Monographs for Immediate-Release Solid Oral ... [pubmed.ncbi.nlm.nih.gov]

3. Enalapril: Uses, Interactions, Mechanism of Action [go.drugbank.com]

4. Enalapril - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]

To cite this document: Smolecule. [enalapril maleate Biopharmaceutics Classification System BCS

class]. Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b007505#enalapril-maleate-biopharmaceutics-classification-

system-bcs-class]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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